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Introduction
Ilicicolin C is a natural product that has emerged as a valuable tool for investigating the

phosphatidylinositol 3-kinase (PI3K)/protein kinase B (AKT) signaling pathway.[1][2]

Dysregulation of this pathway is a hallmark of various diseases, particularly cancer, making it a

critical target for therapeutic intervention.[1] Ilicicolin C has been shown to suppress the

progression of certain cancers, such as prostate cancer, by inhibiting the PI3K/AKT/mTOR

pathway.[1][2] These application notes provide detailed protocols for utilizing Ilicicolin C to

study its effects on this crucial signaling cascade.

Mechanism of Action
Ilicicolin C exerts its inhibitory effects on the PI3K/AKT/mTOR signaling pathway. This

pathway is a central regulator of cell growth, proliferation, survival, and metabolism. Upon

activation by growth factors, PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate

(PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 recruits AKT to the

cell membrane, where it is activated through phosphorylation. Activated AKT then

phosphorylates a multitude of downstream targets, including the mammalian target of

rapamycin (mTOR), to promote cellular processes. Ilicicolin C has been demonstrated to bind

to PI3K and AKT proteins and inhibit their expression, thereby blocking the downstream

signaling cascade.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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